3-(dimethylamino)-N-((1-(thiophen-3-yl)cyclopentyl)methyl)benzamide

• IUPAC Name: 3-(dimethylamino)-N-[(1-thiophen-3-ylcyclopentyl)methyl]benzamide
• InChI: InChI=1S/C19H24N2OS/c1-21(2)17-7-5-6-15(12-17)18(22)20-14-19(9-3-4-10-19)16-8-11-23-13-16/h5-8,11-13H,3-4,9-10,14H2,1-2H3,(H,20,22)
• InChI Key: WOLQOYZOQVLUKT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)NCC2(CCCC2)C3=CSC=C3
• Molecular Formula: C19H24N2OS
• Molecular Weight: 328.5 g/mol

Description

3-(dimethylamino)-N-((1-(thiophen-3-yl)cyclopentyl)methyl)benzamide, also known as TAK-659, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of kinase inhibitors and has been shown to have promising results in preclinical trials for the treatment of various cancers and autoimmune diseases.

Scientific Research Applications

Chemical Reactivity and Synthesis

3-(dimethylamino)-2H-azirines, closely related to the compound , have shown interesting reactivity with NH-acidic heterocycles such as 1,3-benzoxazole-2(3H)-thione. This reaction leads to the formation of 3-(2-hydroxyphenyl)-2-thiohydantoins and thiourea derivatives through a mechanism involving zwitterionic intermediates. Such reactions contribute to the field of heterocyclic chemistry by providing novel synthetic pathways and expanding the utility of azirines in synthesizing complex molecules (Ametamey & Heimgartner, 1990).

Electrochemical Studies

The electrochemical behavior of compounds structurally similar to 3-(dimethylamino)-N-((1-(thiophen-3-yl)cyclopentyl)methyl)benzamide, specifically unsymmetrical 4-(o-nitrophenyl)-1,4-dihydropyridines, has been explored in protic mediums. These studies have significant implications in understanding the redox properties of these compounds and their potential applications in electrochemical devices or as electroactive materials in various scientific fields (David, Hurvois, Tallec, & Toupet, 1995).

Pharmacological Exploration

Despite the exclusion of drug use, dosage, and side effects, it's notable that compounds with structural similarities to 3-(dimethylamino)-N-((1-(thiophen-3-yl)cyclopentyl)methyl)benzamide have been the subject of pharmacological studies. For instance, research into synthetic opioids like U-47700, which shares some structural characteristics, has provided insights into opioid receptor interactions and the development of analgesics. Such research, while focused on specific drug candidates, contributes broadly to the understanding of receptor-ligand interactions and the design of new therapeutic agents (Kyei-Baffour & Lindsley, 2020).

Material Science and Ligand Design

Research into the electrochemical synthesis of complex molecules using similar compounds provides valuable insights into material science and ligand design. For example, the synthesis of CF3S(O)n-containing enaminones from precursors including 3-(dimethylamino) acrylates demonstrates the versatility of these compounds in synthesizing a wide range of materials with potential applications in various domains of chemistry and material science (Sokolenko et al., 2017).

Mechanism of Action

Target of Action

The primary targets of the compound “3-(dimethylamino)-N-((1-(thiophen-3-yl)cyclopentyl)methyl)benzamide” are currently unknown

Mode of Action

It’s hypothesized that the compound may interact with its targets through a radical approach .

Biochemical Pathways

It’s speculated that the compound might be involved in the protodeboronation of alkyl boronic esters .